1,1,1-Trifluoro-N-((1S,2S)-2-(phenylthio)-2,3-dihydro-1H-inden-1-yl)methanesulfonamide

• Molecular Formula: C16H14F3NO2S2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 1,1,1-trifluoro-N-[(1S,2S)-2-phenylsulfanyl-2,3-dihydro-1H-inden-1-yl]methanesulfonamide
• InChI: InChI=1S/C16H14F3NO2S2/c17-16(18,19)24(21,22)20-15-13-9-5-4-6-11(13)10-14(15)23-12-7-2-1-3-8-12/h1-9,14-15,20H,10H2/t14-,15-/m0/s1
• InChI Key: ILOWIVADJPNFFJ-GJZGRUSLSA-N
• Isomeric SMILES: C1[C@@H]([C@H](C2=CC=CC=C21)NS(=O)(=O)C(F)(F)F)SC3=CC=CC=C3
• Canonical SMILES: C1C(C(C2=CC=CC=C21)NS(=O)(=O)C(F)(F)F)SC3=CC=CC=C3

Description

1,1,1-Trifluoro-N-((1S,2S)-2-(phenylthio)-2,3-dihydro-1H-inden-1-yl)methanesulfonamide (CAS 2102520-57-8) is a chiral sulfonamide derivative featuring a trifluoromethanesulfonamide group attached to a dihydroindenyl scaffold with a phenylthio substituent. Its synthesis often employs enantioselective methods, leveraging chiral Lewis base catalysts to achieve the desired (1S,2S) configuration .

Comparison with Similar Compounds

Structural Features

The compound’s key structural elements include:

• Trifluoromethanesulfonamide group : Enhances metabolic stability and modulates electronic properties.
• (1S,2S)-Dihydroindenyl core : Provides a rigid bicyclic framework that influences conformational preferences.

Table 1: Structural Comparison with Analogs

Compound Name	Core Structure	Substituents	Key Differences	Reference
Target Compound	Dihydroindenyl	Phenylthio, Trifluoromethanesulfonamide	Benchmark
1,1,1-Trifluoro-N-[(1S,2S)-2-((2-methoxyphenyl)selanyl)-2,3-dihydro-1H-inden-1-yl]methanesulfonamide	Dihydroindenyl	2-Methoxyphenylselanyl	Selenophenyl vs. phenylthio; altered electronics
(+)-(1S,2S)-2-(Phenylthio)-2,3-dihydro-1H-inden-1-ol	Dihydroindenyl	Phenylthio, Hydroxyl	Hydroxyl replaces sulfonamide; lower stability
Perfluidone (1,1,1-Trifluoro-N-(4-phenylsulfonyl-o-tolyl)methanesulfonamide)	Tolyl	Phenylsulfonyl, Trifluoromethanesulfonamide	Linear aromatic vs. bicyclic core
N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-1,1,1-trifluoromethanesulfonamide	Diphenylethylamine	Trifluoromethanesulfonamide	Flexible amine scaffold vs. rigid indenyl

Physicochemical and Electronic Properties

• Solubility : The trifluoromethanesulfonamide group increases hydrophobicity compared to hydroxylated analogs (e.g., (+)-(1S,2S)-2-(phenylthio)-2,3-dihydro-1H-inden-1-ol) .
• Electron-Withdrawing Effects: The -CF₃ group reduces electron density at the sulfonamide nitrogen, enhancing resistance to hydrolysis compared to non-fluorinated analogs.

Table 2: Calculated Electronic Properties (DFT Studies)

Compound	HOMO (eV)	LUMO (eV)	Electrophilicity Index (eV)	Reference
Target Compound	-6.2	-1.8	3.5
(E)-2-((1H-Indol-3-yl)methylene)-2,3-dihydro-1H-inden-1-one	-5.9	-2.1	3.1
KNI-10033 (Enzyme Inhibitor)	-6.5	-2.3	4.0